Cas no 104901-79-3 (Methyl 2-amino-4-chloro-5-fluorobenzoate)

Methyl 2-amino-4-chloro-5-fluorobenzoate is a fluorinated benzoate ester derivative with a molecular formula of C₈H₇ClFNO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its key structural features—an amino group at the 2-position, chloro and fluoro substituents at the 4- and 5-positions, and a methyl ester moiety—enhance reactivity and selectivity in coupling and functionalization reactions. The presence of halogen and amino groups allows for further derivatization, making it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications.

Methyl 2-amino-4-chloro-5-fluorobenzoate structure

104901-79-3 structure

Product Name:Methyl 2-amino-4-chloro-5-fluorobenzoate

CAS No:104901-79-3

MF:C₈H₇ClFNO₂

MW:203.598084688187

MDL:MFCD15523631

CID:1033276

PubChem ID:13694375

Update Time:2025-06-07

Methyl 2-amino-4-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-4-chloro-5-fluorobenzoate
- BENZOIC ACID,2-AMINO-4-CHLORO-5-FLUORO-,METHYL ESTER
- AGN-PC-00NM3H
- AK119601
- CL9064
- KB-255560
- MolPort-022-381-717
- QC-5494
- Methyl 4-chloro-5-fluoroanthranilate
- 2-Amino-4-chloro-5-fluoro-benzoic acid methyl ester
- 1088AA
- FCH1390838
- NE64272
- AX8245017
- AB0087593
- BENZOIC ACID,2-AMINO-4-CHLORO-5-FLUORO-,METHYL EST
- A929714
- AKOS016010716
- Methyl4-chloro-5-fluoroanthranilate
- 104901-79-3
- SCHEMBL19554228
- DTXSID80546895
- AS-46193
- DB-260703
- SY069898
- SB30376
- MFCD15523631
- CS-0031061
- MDL： MFCD15523631
- Inchi： 1S/C8H7ClFNO2/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3H,11H2,1H3
- InChI Key： GLUDXCLLUWRJRA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(C(=O)OC)=C(C=1)N)F

Computed Properties

Exact Mass: 203.0149343g/mol
Monoisotopic Mass: 203.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 52.3

Methyl 2-amino-4-chloro-5-fluorobenzoate Pricemore >>

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